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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzonitrile

Cat. No.: B017182 Get Quote

Essential Safety and Handling Guide for 4-Methyl-3-
nitrobenzonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Methyl-3-nitrobenzonitrile.

Adherence to these procedures is vital for ensuring personal safety and environmental

protection.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methyl-3-nitrobenzonitrile is a chemical compound that requires careful handling due to its

potential health hazards. It is known to cause skin and serious eye irritation, and may cause

respiratory irritation. It may also be harmful if swallowed, inhaled, or in contact with skin.[1][2]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:

Hand Protection: Chemically resistant gloves are essential.[3] Nitrile gloves are a suitable

choice as they offer protection against a wide range of chemicals.[4][5][6][7] For extended

contact, consider double gloving or using gloves made of neoprene or butyl rubber.[3][8]
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Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes and dust.[9]

Respiratory Protection: Use a NIOSH-approved N95 dust mask or a respirator with organic

vapor cartridges, especially when handling the solid form, to prevent inhalation of dust.[8]

Skin and Body Protection: A flame-resistant lab coat, fully buttoned, should be worn over full-

length pants.[8] Closed-toe shoes are also required.[8] For tasks with a higher risk of

splashing, a chemical-resistant apron should be used.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Methyl-3-nitrobenzonitrile.

Property Value Source

Molecular Formula C8H6N2O2 [1]

Molecular Weight 162.15 g/mol [1]

Melting Point 102-106 °C

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3

Operational Plan: Step-by-Step Handling Procedure
All work with 4-Methyl-3-nitrobenzonitrile must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[8][10]

Preparation:

Ensure a safety shower and eyewash station are accessible and have been recently

tested.[2][8]

Have an appropriate spill kit readily available.

Inspect all PPE for integrity before use.
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Confirm that the chemical fume hood is functioning correctly by checking the airflow

monitor.[8]

Handling:

Avoid all personal contact, including inhalation.[10]

When weighing or transferring the solid, do so carefully to minimize dust generation.[10]

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the handling area.[11]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[11]

Decontaminate all equipment and the work surface.

Remove and properly dispose of contaminated PPE.

Disposal Plan: Step-by-Step Waste Management
The disposal of 4-Methyl-3-nitrobenzonitrile and its containers must be treated as hazardous

waste and conducted in accordance with all local, state, and federal regulations.

Waste Collection:

Collect all waste, including contaminated PPE and cleaning materials, in a designated,

leak-proof, and clearly labeled hazardous waste container.[12][13] The label should

include the chemical name and associated hazards.

Store the waste container in a cool, dry, and well-ventilated secondary containment area,

away from incompatible materials.[10][13]

Spill Cleanup:

In case of a small spill, dampen the solid material with a suitable solvent like alcohol to

prevent dust from becoming airborne.[12]
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Carefully sweep or vacuum the material into the designated hazardous waste container.[2]

Clean the spill area with a cloth dampened with alcohol, followed by a thorough washing

with soap and water.[12] All cleaning materials must be disposed of as hazardous waste.

[12]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal service.[12]

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[12]

Never dispose of 4-Methyl-3-nitrobenzonitrile down the drain or in the regular trash.[14]

Workflow for Safe Handling of 4-Methyl-3-
nitrobenzonitrile
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Caption: Workflow for the safe handling and disposal of 4-Methyl-3-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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